Cas no 6312-25-0 (N-Benzyl-2-pyridineethylamine)

• Product Name: N-Benzyl-2-pyridineethylamine
• CAS No: 6312-25-0
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 85618
• PubChem ID: 238354
• Update Time: 2025-06-08

N-Benzyl-2-pyridineethylamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-pyridineethylamine
• 2-(2-BENZYLAMINOETHYL)PYRIDINE
• N-benzyl-2-pyridin-2-ylethanamine
• N-BENZYL-2-PYRIDIN-2-YLETHYLAMINE
• N-benzyl-2-pyridin-2-yl-ethanaMine
• benzyl-(2-pyridin-2-yl-ethyl)amine
• CS-0368110
• DTXSID50285724
• NSC-42686
• N-Benzyl-2-(pyridin-2-yl)ethan-1-amine
• AKOS000236123
• n-benzyl-2-(pyridin-2-yl)ethanamine
• MFCD00089263
• SB78918
• SCHEMBL6742452
• NSC42686
• 6312-25-0
• FT-0766782
• N-Benzyl-2-(2-pyridyl)-ethylamine

• MDL： MFCD02646740
• Inchi： 1S/C14H16N2/c1-2-6-13(7-3-1)12-15-11-9-14-8-4-5-10-16-14/h1-8,10,15H,9,11-12H2
• InChI Key： WUDUNBALAGWKQB-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 212.13100
• Monoisotopic Mass: 212.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.053
• Boiling Point: 337.9°C at 760 mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.575
• PSA: 24.92000
• LogP: 2.80480
• Solubility: Not determined

N-Benzyl-2-pyridineethylamine Security Information

• Hazardous Material transportation number：UN2735
• Packing Group：III
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Additional information on N-Benzyl-2-pyridineethylamine

Exploring the Properties and Applications of N-Benzyl-2-pyridineethylamine (CAS No. 6312-25-0)

N-Benzyl-2-pyridineethylamine (CAS No. 6312-25-0) is a versatile organic compound with a unique molecular structure that combines a pyridine ring and a benzyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a trending topic in scientific discussions.

The chemical structure of N-Benzyl-2-pyridineethylamine features a pyridine moiety, which is known for its electron-rich nature and ability to participate in hydrogen bonding. This characteristic makes the compound a valuable intermediate in the synthesis of more complex molecules. The presence of the benzyl group further enhances its reactivity, allowing for diverse chemical modifications. These attributes have led to its exploration in drug discovery, where it serves as a building block for pharmaceutical intermediates.

One of the most frequently asked questions about N-Benzyl-2-pyridineethylamine is its solubility and stability under various conditions. Studies have shown that it exhibits good solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). This property is crucial for its application in laboratory settings and industrial processes. Additionally, its stability at room temperature makes it a reliable candidate for long-term storage and transportation.

In the context of green chemistry and sustainable development, N-Benzyl-2-pyridineethylamine has been investigated for its potential role in eco-friendly synthesis routes. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production. This aligns with the growing demand for sustainable chemical processes and aligns with global efforts to minimize environmental impact.

Another area of interest is the compound's potential in material science. Its ability to form coordination complexes with metals has opened doors for applications in catalysis and polymer chemistry. For instance, it can act as a ligand in transition metal catalysts, which are widely used in organic transformations. This versatility makes it a valuable tool for chemists working on advanced materials and nanotechnology.

The synthesis of N-Benzyl-2-pyridineethylamine typically involves the reaction of 2-pyridineethylamine with benzyl halides under basic conditions. Optimizing this process has been a focus of recent research, with efforts directed toward improving yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve these goals, reflecting the ongoing innovation in chemical manufacturing.

From a commercial perspective, the demand for N-Benzyl-2-pyridineethylamine is driven by its utility in fine chemicals and specialty chemicals. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its role as a key intermediate in the production of bioactive molecules further underscores its importance.

Safety and handling of N-Benzyl-2-pyridineethylamine are also critical considerations. While it is not classified as hazardous under standard conditions, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are essential for maintaining a safe working environment and complying with regulatory standards.

In summary, N-Benzyl-2-pyridineethylamine (CAS No. 6312-25-0) is a compound of significant scientific and industrial interest. Its unique properties, coupled with its broad applicability, make it a subject of ongoing research and development. As the chemical industry continues to evolve, this compound is likely to play an increasingly important role in innovative solutions across multiple disciplines.